![molecular formula C22H21FN2O3S B3549739 N~2~-(2,3-dimethylphenyl)-N~1~-(4-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3549739.png)
N~2~-(2,3-dimethylphenyl)-N~1~-(4-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~2~-(2,3-dimethylphenyl)-N~1~-(4-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as DFG-16, is a small molecule inhibitor that has shown promising results in scientific research applications. This compound is synthesized through a multi-step process and has been found to have a mechanism of action that targets specific enzymes in the body. In
Mechanism of Action
N~2~-(2,3-dimethylphenyl)-N~1~-(4-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide targets specific enzymes in the body, including kinases and phosphatases. It works by binding to the ATP-binding site of these enzymes, which inhibits their activity. This leads to downstream effects that result in the inhibition of cell proliferation and the induction of cell death. The mechanism of action of this compound is specific and selective, which makes it a promising therapeutic agent.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce cell death in cancer cells. In addition, this compound has been found to reduce inflammation and oxidative stress in vitro and in vivo. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using N~2~-(2,3-dimethylphenyl)-N~1~-(4-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide in lab experiments is its specificity and selectivity. This compound targets specific enzymes, which makes it a valuable tool for studying their function. In addition, this compound has been found to have low toxicity in vitro and in vivo, which makes it a safe compound to use in lab experiments. One limitation of using this compound is its solubility. This compound has low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions of research for N~2~-(2,3-dimethylphenyl)-N~1~-(4-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide. One area of research is the development of analogs that have improved solubility and potency. Another area of research is the study of this compound in combination with other therapeutic agents, such as chemotherapy drugs. In addition, this compound has potential as a diagnostic tool for certain diseases, such as cancer. Further research is needed to fully understand the potential of this compound in scientific research and clinical applications.
Conclusion:
This compound is a promising small molecule inhibitor that has shown potential in scientific research applications. Its specificity and selectivity make it a valuable tool for studying specific enzymes and their function. The compound has been found to have various biochemical and physiological effects, including anti-cancer and anti-inflammatory activity. While there are limitations to using this compound in lab experiments, its potential in future research and clinical applications is significant. Further research is needed to fully understand the potential of this compound and its analogs.
Scientific Research Applications
N~2~-(2,3-dimethylphenyl)-N~1~-(4-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide has been found to have potential in scientific research applications. It has been shown to inhibit specific enzymes that play a role in various diseases, including cancer and inflammation. In addition, this compound has been found to have anti-tumor activity in vitro and in vivo. This compound has also been studied for its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-2,3-dimethylanilino]-N-(4-fluorophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN2O3S/c1-16-7-6-10-21(17(16)2)25(29(27,28)20-8-4-3-5-9-20)15-22(26)24-19-13-11-18(23)12-14-19/h3-14H,15H2,1-2H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFDHKSXJJLUGBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N(CC(=O)NC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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